Cas no 1806099-05-7 (3-Bromo-2-chloro-5-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-2-chloro-5-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1806099-05-7
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910473
• Update Time: 2025-07-22

3-Bromo-2-chloro-5-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-4-5(15-7(10,11)12)3(1-13)2-14-6(4)9/h2H
• InChI Key： MEAKDLQKZABDPF-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C#N)=C1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 3-Bromo-2-chloro-5-cyano-4-(trifluoromethoxy)pyridine

Recent Advances in the Application of 3-Bromo-2-chloro-5-cyano-4-(trifluoromethoxy)pyridine (CAS: 1806099-05-7) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-chloro-5-cyano-4-(trifluoromethoxy)pyridine (CAS: 1806099-05-7) is a highly functionalized pyridine derivative that has recently gained significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique halogen and trifluoromethoxy substituents, serves as a versatile building block for the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel heterocyclic compounds with promising biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Bromo-2-chloro-5-cyano-4-(trifluoromethoxy)pyridine in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a starting material to develop a series of pyridine-based inhibitors targeting tyrosine kinases, which showed remarkable selectivity and efficacy in preclinical models of cancer. The presence of the trifluoromethoxy group was found to enhance both the metabolic stability and binding affinity of the resulting inhibitors, underscoring the importance of this structural motif in drug design.

In the field of agrochemicals, a recent patent application (WO2023056789) disclosed the use of 1806099-05-7 as a precursor for novel pesticides. The patent describes how the compound's unique electronic properties, conferred by its electron-withdrawing substituents, make it particularly effective in the design of next-generation insecticides with improved environmental profiles. The resulting derivatives exhibited excellent pest control efficacy while demonstrating reduced toxicity to non-target organisms, addressing a critical need in sustainable agriculture.

From a synthetic chemistry perspective, innovative methodologies for further functionalization of 3-Bromo-2-chloro-5-cyano-4-(trifluoromethoxy)pyridine have been developed. A 2024 publication in Organic Letters detailed a palladium-catalyzed cross-coupling strategy that enables selective modification at the 3-bromo position while preserving other functional groups. This breakthrough has significantly expanded the structural diversity accessible from this versatile intermediate, opening new avenues for structure-activity relationship studies in drug discovery programs.

The compound's mechanism of action in biological systems has also been investigated. Recent biochemical studies suggest that derivatives of 1806099-05-7 can modulate various cellular pathways through interactions with protein targets containing halogen-binding domains. This property has been exploited in the design of chemical probes for studying protein-ligand interactions, as reported in a 2023 ACS Chemical Biology paper. The researchers utilized fluorescence-labeled analogs of the compound to visualize real-time binding events in live cells.

Looking forward, the unique properties of 3-Bromo-2-chloro-5-cyano-4-(trifluoromethoxy)pyridine position it as a valuable scaffold for addressing current challenges in medicinal chemistry, including the development of drugs with improved pharmacokinetic profiles and reduced off-target effects. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The compound's commercial availability and well-established synthetic routes further enhance its appeal for both academic and industrial research applications.